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For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the material science of copper-

chromium (Cu-Cr) alloys, with a focus on their synthesis, properties, and the intricate

relationship between processing, microstructure, and performance. This document is intended

for researchers, scientists, and professionals in materials science and related fields. While the

primary focus is on materials science, the biocompatibility of copper alloys may be of interest to

professionals in drug development for specific applications such as antimicrobial surfaces or

medical devices.

Introduction to Copper-Chromium Alloys
Copper-chromium alloys are a class of high-performance materials renowned for their excellent

combination of high electrical and thermal conductivity, significant mechanical strength, and

good corrosion resistance.[1][2] These alloys typically contain a small percentage of chromium

(0.6 to 1.2 wt.%), which is the key to their remarkable properties.[2] The primary strengthening

mechanism in Cu-Cr alloys is precipitation hardening, a heat treatment process that results in

the formation of fine chromium precipitates within the copper matrix.[2] This unique

combination of properties makes Cu-Cr alloys indispensable in a wide range of demanding

applications, including resistance welding electrodes, electrical switchgear components, and

heat exchangers.[2]
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The properties of copper-chromium alloys can be tailored through careful control of their

composition and processing. The following tables summarize the key physical and mechanical

properties of a representative Cu-Cr alloy, UNS C18200.

Table 1: Physical Properties of UNS C18200 Copper-Chromium Alloy

Property Value

Density 8.94 g/cm³

Melting Point 1075 °C

Thermal Conductivity 320 W/m·K

Electrical Conductivity
80% IACS (International Annealed Copper

Standard)

Coefficient of Thermal Expansion 17.7 x 10⁻⁶ /°C (20-300°C)

Table 2: Mechanical Properties of UNS C18200 Copper-Chromium Alloy (Heat Treated)

Property Value

Tensile Strength 410 - 550 MPa

Yield Strength (0.2% Offset) 310 - 485 MPa

Elongation at Break 15 - 25%

Hardness (Rockwell B) 75 - 85

Modulus of Elasticity 117 GPa

Strengthening Mechanisms and Experimental
Protocols
The superior mechanical properties of Cu-Cr alloys are primarily achieved through precipitation

hardening (also known as age hardening). This process involves a sequence of heat

treatments designed to create a fine dispersion of chromium precipitates within the copper

matrix, which impede the movement of dislocations and thus strengthen the material.
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Experimental Protocol: Precipitation Hardening of Cu-Cr
Alloy
This protocol outlines the typical steps for precipitation hardening of a Cu-Cr alloy.

Solution Treatment (Solution Annealing):

Heat the alloy to a temperature between 950°C and 1000°C.[3]

Hold at this temperature for a sufficient time (typically 1 hour) to dissolve the chromium

into the copper matrix, forming a single-phase solid solution.[3]

The exact temperature and time will depend on the specific alloy composition and section

thickness.

Quenching:

Rapidly cool the alloy from the solution treatment temperature to room temperature.[2]

Water quenching is a common method.[3]

This rapid cooling traps the chromium in a supersaturated solid solution.[2]

Aging (Precipitation Heat Treatment):

Reheat the quenched alloy to a temperature between 400°C and 500°C.[3]

Hold at this aging temperature for a specific duration, typically ranging from 2 to 8 hours.

[4] The optimal time and temperature depend on the desired balance of hardness and

conductivity.[3]

During this stage, fine chromium precipitates form and grow within the copper matrix,

leading to a significant increase in strength and hardness.[2]

Controlled cooling to room temperature follows the aging process.
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Start: As-cast or Wrought Cu-Cr Alloy

Step 1: Solution Treatment
(950-1000°C, 1 hr)

Step 2: Quenching
(Rapid cooling in water)

Dissolves Cr

Step 3: Aging
(400-500°C, 2-8 hrs)

Creates supersaturated solid solution

Final Product: High-Strength Cu-Cr Alloy

Forms Cr precipitates
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Start: Raw Materials (Cu, Cr)

Step 1: Melt Copper in Crucible
(1150-1200°C, Argon atm.)

Step 2: Add Preheated Cr

Step 3: Mechanical Stirring
(200-500 rpm, 5-10 min)

Ensure homogeneity

Step 4: Pour into Preheated Mold

Step 5: Solidification and Cooling

As-cast Cu-Cr Alloy Ingot
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b8583780#copper-chromium-material-science-
research]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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